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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555130 Get Quote

Technical Support Center: Disulfo-ICG-DBCO
Welcome to the technical support center for Disulfo-ICG-DBCO. This guide provides

troubleshooting advice and frequently asked questions to help researchers, scientists, and drug

development professionals minimize dye aggregation and ensure successful conjugation

experiments.

Frequently Asked Questions (FAQs)
Q1: What is Disulfo-ICG-DBCO and what is it used for? Disulfo-ICG-DBCO is a near-infrared

(NIR) fluorescent dye designed for biological labeling. It is a derivative of Indocyanine Green

(ICG) that has been modified with two sulfonate groups (Disulfo) to enhance water solubility

and a dibenzocyclooctyne (DBCO) group.[1][2] The DBCO moiety enables covalent labeling of

azide-modified molecules via copper-free click chemistry, a type of strain-promoted alkyne-

azide cycloaddition (SPAAC).[3][4] This makes it ideal for labeling biomolecules in aqueous

environments for applications like in vivo imaging.[1][5]

Q2: What is dye aggregation and why is it a problem? Dye aggregation is a phenomenon

where individual dye molecules in a solution, particularly in aqueous media, self-associate to

form dimers or higher-order clusters (e.g., H-aggregates or J-aggregates).[6][7] This is driven

by intermolecular forces like van der Waals interactions and hydrophobic effects.[6]

Aggregation is a significant problem because it can alter the dye's photophysical properties,

most notably causing a severe decrease in fluorescence intensity (quenching).[8][9] This can

lead to weak or non-existent signals in labeling experiments.[10]
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Q3: How do the "Disulfo" groups help? The two sulfonate groups are hydrophilic and negatively

charged. Their presence increases the water solubility of the ICG core and introduces

electrostatic repulsion between dye molecules.[9] This helps to counteract the hydrophobic

forces that drive aggregation, making the dye easier to work with in aqueous buffers compared

to its non-sulfonated counterparts. However, aggregation can still occur, especially at high

concentrations.

Q4: What is the recommended solvent for dissolving and storing Disulfo-ICG-DBCO? For long-

term storage, it is recommended to store the lyophilized powder at -20°C. For stock solutions,

high-quality, anhydrous dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are

recommended.[1][5] These organic solvents disrupt the hydrophobic interactions that cause

aggregation. Aqueous buffers can be used for preparing working solutions, but care must be

taken with concentration.[7] For click chemistry reactions, avoid buffers containing sodium

azide (NaN₃), as it will react with the DBCO group.[11][12]

Troubleshooting Guide
Issue: My fluorescence signal is weak or absent after labeling.

This is a common issue that can stem from several sources. Use the following guide to

diagnose the problem.

Diagram: Troubleshooting Workflow for Low
Fluorescence
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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